Cas no 1314739-68-8 (2-(2-fluoro-4-hydroxyphenyl)-2-methylpropanoic acid)

• Product Name: 2-(2-fluoro-4-hydroxyphenyl)-2-methylpropanoic acid
• CAS No: 1314739-68-8
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 5956448
• PubChem ID: 83699445
• Update Time: 2025-07-25

2-(2-fluoro-4-hydroxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-4-hydroxyphenyl)-2-methylpropanoic acid
• 1314739-68-8
• EN300-1825927

• Inchi： 1S/C10H11FO3/c1-10(2,9(13)14)7-4-3-6(12)5-8(7)11/h3-5,12H,1-2H3,(H,13,14)
• InChI Key： VHGNHJKOQAFWOP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C(=O)O)(C)C)O

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-fluoro-4-hydroxyphenyl)-2-methylpropanoic acid

Introduction to 2-(2-fluoro-4-hydroxyphenyl)-2-methylpropanoic acid (CAS No. 1314739-68-8)

2-(2-fluoro-4-hydroxyphenyl)-2-methylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1314739-68-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a fluoro-substituted phenolic moiety coupled with a branched alkanoic acid backbone, exhibits unique structural and functional properties that make it a promising candidate for various applications, particularly in drug discovery and molecular biology.

The molecular structure of 2-(2-fluoro-4-hydroxyphenyl)-2-methylpropanoic acid consists of a benzene ring substituted at the 2-position with a fluorine atom and at the 4-position with a hydroxyl group. This arrangement confers distinct electronic and steric characteristics to the molecule, which can be exploited in the design of bioactive agents. The presence of the fluoro group, in particular, is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of pharmaceutical compounds.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutics. The fluoro group, being electronegative, can influence the reactivity and interactions of molecules with biological targets. In the case of 2-(2-fluoro-4-hydroxyphenyl)-2-methylpropanoic acid, this feature may contribute to its potential utility as an intermediate or building block in synthesizing more complex pharmacophores.

The carboxylic acid functionality at the 2-methylpropyl side chain provides an additional point of interaction for further derivatization. This moiety can participate in hydrogen bonding or form esters and amides, enabling the creation of diverse chemical entities with tailored biological activities. Such structural versatility is highly valued in drug design, where optimizing multiple interactions with biological targets is often necessary to achieve desired therapeutic effects.

Research studies have begun to explore the pharmacological potential of analogs featuring similar structural motifs. For instance, compounds containing fluoro-substituted phenols have shown promise in inhibiting certain enzymes and receptors implicated in inflammatory and infectious diseases. The hydroxyl group on the benzene ring further enhances the molecule's capacity for hydrogen bonding interactions, which are critical for binding to proteins such as kinases and transcription factors.

The synthesis of 2-(2-fluoro-4-hydroxyphenyl)-2-methylpropanoic acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and selective fluorination techniques, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore its relevance as a material for further chemical exploration.

In vitro studies have begun to elucidate the biological activity of 2-(2-fluoro-4-hydroxyphenyl)-2-methylpropanoic acid by evaluating its interactions with model biological systems. Preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes or pathways relevant to metabolic disorders and cancer biology. However, further investigation is required to fully characterize its mechanism of action and therapeutic potential.

The growing interest in fluorinated compounds stems from their widespread success in clinical applications. Drugs such as fluoxetine (Prozac) and celecoxib (Celebrex) exemplify how fluorine atoms can enhance drug efficacy and duration of action. As such, 2-(2-fluoro-4-hydroxyphenyl)-2-methylpropanoic acid represents an exciting opportunity for medicinal chemists to develop next-generation therapeutics based on well-established structural principles.

The compound's stability under various storage conditions also makes it a valuable asset for laboratory research. Its resistance to degradation ensures consistent performance in experimental settings, allowing researchers to reliably investigate its properties without concern for sample degradation over time.

Future directions in research may focus on exploring derivatives of 2-(2-fluoro-4-hydroxyphenyl)-2-methylpropanoic acid that exhibit enhanced bioavailability or targeted delivery systems. Advances in computational chemistry and high-throughput screening techniques could accelerate the discovery process by predicting optimal modifications before experimental validation.

In conclusion,(CAS No.) 1314739-68-8 stands out as a versatile intermediate with significant potential in pharmaceutical development. Its unique structural features—combining a fluoro-substituted phenol moiety with an alkanoic acid side chain—offer opportunities for designing innovative bioactive molecules. As research progresses,(product name) will continue to play a crucial role in advancing our understanding of molecular interactions and developing new treatments for human diseases.